Cas no 541-02-6 (Decamethylcyclopentasiloxane)

• Product name: Decamethylcyclopentasiloxane
• CAS No: 541-02-6
• MF: C₁₀H₃₀O₅Si₅
• MW: 370.77
• MDL: MFCD00046966
• CID: 38182
• PubChem ID: 87568353

Decamethylcyclopentasiloxane Chemical and Physical Properties

Names and Identifiers

• Decamethylcyclopentasiloxane
• 2,2,4,4,6,6,8,8,10,10-Decamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane
• CD3770
• cyclicdimethylsiloxanepentamer
• Cyclopentasiloxane, decamethyl-
• D3770
• Decamethylcylopentasiloxane
• Decaαthyl-pentasil-pentoxan
• Dekamethylcyklopentasiloxan
• D5 Cyclomethicone
• Decamethylcyclopentasiloxane (cyclic monomer)Cyclic Pentamer-D5
• Decamethylcyclopentasiloxane1000µg
• 2,2,4,4,6,6,8,8,10,10-Decamethyl-1,3,5,7,9,2,4,6,8,10-pentoxapentasilecane
• D78203
• JEESILC CPS-211
• CYCLOPENTASILOXANE, DECAMETHYL
• DTXCID907184
• NS00043162
• SF 1202
• DECAMETHYLCYCLOPENTASILOXANE [HSDB]
• CYCLOPENTASILOXANE (D5)
• KF-995
• D5-sil
• HY-W009051
• Cyclomethicone 5
• Decamethylcyclopentasiloxane (cyclic monomer)
• Cyclomethicone 5, United States Pharmacopeia (USP) Reference Standard
• 3CE PINK IM GOOD MASCARA
• Silicon SF 1202
• Tox21_303170
• Q414350
• Decamethylcyclopentasiloxane, 97%
• UNII: 0THT5PCI0R
• Cyclic dimethylsiloxane pentamer
• 541-02-6
• Lightening Serum
• SCHEMBL28497
• 2,2,4,4,6,6,8,8,10,10-Decamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane #
• NCGC00163981-01
• NUC silicone VS 7158
• UNII-0THT5PCI0R
• Decamethylcyclopentasiloxane, analytical standard
• Ciclopentasiloxane
• EINECS 208-764-9
• CCRIS 1328
• HSDB 5683
• D5
• AS-59731
• CHEBI:191092
• DA-72620
• CYCLOMETHICONE 5 [USP-RS]
• CYCLOMETHICONE 5 [WHO-DD]
• N-Propylheptamethyltrisiloxane
• 0THT5PCI0R
• KP-545 COMPONENT CYCLOMETHICONE 5
• CAS-541-02-6
• Dekamethylcyklopentasiloxan [Czech]
• D5 Cyclomethicone, Pharmaceutical Secondary Standard; Certified Reference Material
• Cyclomethicone D5
• NCGC00257224-01
• OCTAMETHYLCYCLOTETRASILOXANE (D5)
• AKOS008901199
• dimethylcyclopentasiloxane
• BRN 1800166
• BCP15826
• Cyclopentasiloxane, 2,2,4,4,6,6,8,8,10,10-decamethyl-
• CHEMBL1885178
• Dimethylsiloxane pentamer
• CS-W009767
• KF 995
• VS 7158
• CYCLOMETHICONE 5 (USP-RS)
• EC 208-764-9
• D1890
• Ddecamethylcyclopentasiloxane
• C10H30O5Si5
• DB11244
• CYCLOPENTASILOXANE
• 4-04-00-04128 (Beilstein Handbook Reference)
• DOW CORNING ST CYCLOMETHICONE 5
• XIAMETER PMX-0245
• MFCD00046966
• decamethyl cyclopentasiloxane
• S05475
• DECAMETHYLCYCLOPENTASILOXANE [MI]
• decamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane
• Dow corning 345
• DTXSID1027184

• MDL： MFCD00046966
• Inchi： InChI=1S/C10H30O5Si5/c1-16(2)11-17(3,4)13-19(7,8)15-20(9,10)14-18(5,6)12-16/h1-10H3
• InChI Key： XMSXQFUHVRWGNA-UHFFFAOYSA-N
• SMILES： C[Si]1(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 370.09400
• Monoisotopic Mass: 370.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.958 g/mL at 25 °C(lit.)
• Melting Point: -38°C(lit.)
• Boiling Point: 90 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.396(lit.)
• Solubility: <0.0001g/l (calculated)
• Water Partition Coefficient: Immiscible with water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 46.15000
• LogP: 3.59200
• FEMA: 3484
• Merck: 2848
• Solubility: Insoluble in water

Decamethylcyclopentasiloxane Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P210-P264-P280-P305+P351+P338+P337+P313-P332+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 53
• Safety Instruction： S23-S24/25
• RTECS：GY5945200
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Explosive Limit：0.52-7%(V)
• TSCA：Yes
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Decamethylcyclopentasiloxane Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  2931900001

  Summary:

  2931900001 2,2,4,4,6,6,8,8,10,10-decamethyl-1,3,5,7,9,2,4,6,8,10-pentaoxapentasilecane.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents